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Compound of Interest

Compound Name: o-Nitrosophenol

Cat. No.: B15183410 Get Quote

An overview of advanced analytical methodologies for the detection of o-Nitrosophenol in
aqueous matrices.

Introduction
o-Nitrosophenol is a chemical intermediate of significant interest in various industrial

applications, including the synthesis of dyes and pharmaceuticals. However, its potential

toxicity and persistence in aquatic environments necessitate sensitive and reliable analytical

methods for its detection and quantification. This document provides detailed application notes

and protocols for the analysis of o-Nitrosophenol in water, tailored for researchers, scientists,

and professionals in drug development. The methodologies covered include High-Performance

Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), UV-Vis

Spectrophotometry, and Electrochemical Methods.

Quantitative Data Summary
The selection of an appropriate analytical method depends on various factors, including the

required sensitivity, selectivity, sample matrix complexity, and available instrumentation. The

following table summarizes the key quantitative performance parameters of different

techniques for the determination of o-Nitrosophenol in water.
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Analytical
Method

Limit of
Detection
(LOD)

Limit of
Quantitatio
n (LOQ)

Linear
Range

Recovery
(%)

Precision
(RSD%)

HPLC-UV 0.031 ppm[1] 0.102 ppm[1] 5 - 70 ppm[1]
90 - 112%[2]

[3]
< 15%[2][3]

GC-MS (after

SPE)

0.02 - 0.58

µg/L
Not Specified

0.1 - 15

µg/L[4]
Not Specified Not Specified

UV-Vis

Spectrophoto

metry

Not Specified Not Specified
1.0 - 25.0

µg/mL[5]
Not Specified Not Specified

Electrochemi

cal Sensor
0.075 µM Not Specified

0.0033 -

0.313 µM[6]
96 - 112%[7] 1 - 15%[7]

Experimental Workflow
The general workflow for the analysis of o-Nitrosophenol in a water sample involves several

key stages, from sample collection to final data interpretation.
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Sample Handling Sample Preparation Analytical Detection Data Processing

1. Sample Collection 2. Preservation
(e.g., refrigeration)

3. Filtration
(to remove particulates)

4. Solid Phase Extraction (SPE)
(for pre-concentration and cleanup) 5. Elution 6. Reconstitution

(in a suitable solvent)
7. Instrumental Analysis

(HPLC, GC-MS, etc.) 8. Data Acquisition 9. Quantification 10. Reporting

Sensitivity Selectivity Cost & Portability

Recommended Method

Analytical Requirement

High
(Trace Levels) Moderate High

(Complex Matrix) Moderate Low Cost & PortableHigher Cost & Lab-based

GC-MS ElectrochemicalHPLC-UV UV-Vis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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